2,3-methylene penam
2,3-methylene penam
Brand Name:
Vulcanchem
CAS No.:
110220-97-8
VCID:
VC0008458
InChI:
InChI=1S/C16H16N2O4S/c1-15-8-16(15,14(21)22)18-12(20)11(13(18)23-15)17-10(19)7-9-5-3-2-4-6-9/h2-6,11,13H,7-8H2,1H3,(H,17,19)(H,21,22)/t11-,13-,15-,16-/m1/s1
SMILES:
CC12CC1(N3C(S2)C(C3=O)NC(=O)CC4=CC=CC=C4)C(=O)O
Molecular Formula:
C16H16N2O4S
Molecular Weight:
332.4 g/mol
2,3-methylene penam
CAS No.: 110220-97-8
Main Products
VCID: VC0008458
Molecular Formula: C16H16N2O4S
Molecular Weight: 332.4 g/mol
| CAS No. | 110220-97-8 |
|---|---|
| Product Name | 2,3-methylene penam |
| Molecular Formula | C16H16N2O4S |
| Molecular Weight | 332.4 g/mol |
| IUPAC Name | (2R,4R,6R,7R)-4-methyl-8-oxo-7-[(2-phenylacetyl)amino]-5-thia-1-azatricyclo[4.2.0.02,4]octane-2-carboxylic acid |
| Standard InChI | InChI=1S/C16H16N2O4S/c1-15-8-16(15,14(21)22)18-12(20)11(13(18)23-15)17-10(19)7-9-5-3-2-4-6-9/h2-6,11,13H,7-8H2,1H3,(H,17,19)(H,21,22)/t11-,13-,15-,16-/m1/s1 |
| Standard InChIKey | VLLBEUGNWBHYGD-UIBBOPPKSA-N |
| Isomeric SMILES | C[C@@]12C[C@@]1(N3[C@H](S2)[C@@H](C3=O)NC(=O)CC4=CC=CC=C4)C(=O)O |
| SMILES | CC12CC1(N3C(S2)C(C3=O)NC(=O)CC4=CC=CC=C4)C(=O)O |
| Canonical SMILES | CC12CC1(N3C(S2)C(C3=O)NC(=O)CC4=CC=CC=C4)C(=O)O |
| Synonyms | (2,3)-alpha-methylenebenzylpenicillin 2,3-alpha-methylenepenam 2,3-beta-methylenepenam 2,3-methylene penam 2,3-methylene penam, (2,3)-beta isomer alpha-2,3-methylenepenicillin G Ro 23-6829 Ro-23-6829 Ro23-6829 |
| PubChem Compound | 3082549 |
| Last Modified | Nov 11 2021 |
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